Cas no 2904-67-8 (Urea,N-phenyl-N'-(2,4,6-trimethylphenyl)-)

2904-67-8 structure
Product name:Urea,N-phenyl-N'-(2,4,6-trimethylphenyl)-
Urea,N-phenyl-N'-(2,4,6-trimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Urea,N-phenyl-N'-(2,4,6-trimethylphenyl)-
- 1-mesityl-3-phenylurea
- AC1L6NA1
- N-Mesityl-N'-phenyl-harnstoff
- N-mesityl-N'-phenylurea
- N-mesityl-N'-phenyl-urea
- NSC164207
- Oprea1_607074
- ST059313
- STK988287
- 2904-67-8
- NSC-164207
- 1-phenyl-3-(2,4,6-trimethylphenyl)urea
- AKOS000392770
- 3-phenyl-1-(2,4,6-trimethyl-phenyl)-urea
- DTXSID30304104
-
- Inchi: InChI=1S/C16H18N2O/c1-11-9-12(2)15(13(3)10-11)18-16(19)17-14-7-5-4-6-8-14/h4-10H,1-3H3,(H2,17,18,19)
- InChI Key: NQLORMGBFOJYCX-UHFFFAOYSA-N
- SMILES: C1(NC(NC2C(C)=CC(C)=CC=2C)=O)C=CC=CC=1
Computed Properties
- Exact Mass: 254.14204
- Monoisotopic Mass: 254.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1Ų
- XLogP3: 3.6
Experimental Properties
- PSA: 41.13
Urea,N-phenyl-N'-(2,4,6-trimethylphenyl)- Related Literature
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Xuejiao Cao,Nikita Joseph,Matt Jellicoe,Ahmed Hussein Mohammed Al-Antaki,Xuan Luo,Dongxiao Su,Colin Raston Food Funct., 2021,12, 1087-1096
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Hideyuki Shinmori,Chihiro Mochizuki Chem. Commun., 2017,53, 6569-6572
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Vinodh Rajendra,Yang Chen,Michael A. Brook Polym. Chem., 2010,1, 312-320
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4. Synthesis and properties of rhenium tricarbonyl complex bearing N-fused tetraphenylporphyrin ligand†Motoki Toganoh,Tomoya Ishizuka Chem. Commun., 2004, 2464-2465
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Yongmao Li,Lu Cheng,Zhiqiang Cao,Wenguang Liu J. Mater. Chem. B, 2014,2, 46-48
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